Cas no 1092-04-2 (Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)-)
1092-04-2 structure
Product Name:Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)-
CAS No:1092-04-2
MF:C19H28O2
MW:288.424426078796
CID:141635
PubChem ID:232426
Update Time:2025-04-19
Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)- Chemical and Physical Properties
Names and Identifiers
-
- Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)-
- Estr-4-en-3-one, 17.beta.-hydroxy-2.alpha.-methyl-
- Estr-4-en-3-one, 17.β.-hydroxy-2.α.-methyl-
- 2,3-DIHYDROXYURS-12-EN-28-OIC ACID
- 2-A-HYDROXYURSOLIC ACID
- 2ALPHA-HYDROXYURSOLIC ACID
- Colosolic acid
- CORIOLUSVERSICOLORPOLYSACCHARIDE
- Corosolic
- Corsolicacid
- HYDROXYURSOLIC ACID
- 17beta-hydroxy-2alpha-methylestr-4-en-3-one
- RU-3110
- Estr-4-en-3-one, (2.alpha.,17.beta.)-
- U 5520
- UNII-N6WOZ37NLU
- NSC29840
- 2alpha-Methyl-19-nortestosterone
- N6WOZ37NLU
- 2-.alpha.-methyl-19-nortestosterone
- 2.alpha.-Methyl-19-nortestosterone
- 19-Nortestosterone, 2.alpha.-methyl-
- NSC-29840
- SCHEMBL16188696
- Q27148892
- RU 3110
- (2R,8R,9S,10R,13S,14S,17S)-17-hydroxy-2,13-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
- CHEBI:79760
- Estr-4-en-3-one, 17-hydroxy-2-methyl-, (2.alpha.,17.beta.)-
- 17-Hydroxy-2-methylestr-4-en-3-one
- 1092-04-2
- NSC 29840
- 17-.beta.-hydroxy-2-.alpha.-methylestr-4-en-3-one
- DTXSID00911026
-
- Inchi： 1S/C19H28O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h10-11,13-16,18,21H,3-9H2,1-2H3/t11-,13+,14-,15+,16+,18+,19+/m1/s1
- InChI Key： KJERLNHLVKUCEM-VMBOHXENSA-N
- SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4=CC([C@H](C)C[C@@H]4[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 288.20900
- Monoisotopic Mass: 288.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 3.73510
Estr-4-en-3-one,17-hydroxy-2-methyl-, (2a,17b)- Related Literature
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1. 249. Steroids. Part CLXXII. Factors controlling the direction of enol acetylation of 3-oxo-steroidsB. Berkoz,E. P. Chavez,Carl Djerassi J. Chem. Soc. 1962 1323
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2. Conformational studies. Part 5. Functionalisation of methyl groups in 4,4-dimethyl steroidsJohn M. Midgley,John E. Parkin,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1977 834
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3. Conformational studies. Part 9. Some exceptions to the axial halogeno-ketone ruleJohn S. E. Holker,W. Reginald Jones,Michael G. R. Leeming,Gerald M. Holder,John M. Midgley,John E. Parkin,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1978 253
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4. 561. Steroids containing ring A aromatic. Part VII. Oxidative cleavage of 1-hydroxy-4-methyl-1,3,5(10)-triene steroidsE. Caspi,P. K. Grover,D. M. Piatak,Y. Shimizu J. Chem. Soc. 1965 3052
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5. Total synthesis of 12-methyl-19-nor-steroidsRobert V. Coombs,Robert P. Danna J. Chem. Soc. Perkin Trans. 1 1976 1643
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